2-((2-(4-chlorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[7-(4-chlorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C19H15ClN6O3S2/c1-25-15-13(17(28)26(2)19(25)29)16(31-9-12(27)22-18-21-7-8-30-18)24-14(23-15)10-3-5-11(20)6-4-10/h3-8H,9H2,1-2H3,(H,21,22,27)
• InChI Key: SARJSBFGSAPDAE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)Cl)SCC(=O)NC4=NC=CS4)C(=O)N(C1=O)C
• Molecular Formula: C19H15ClN6O3S2
• Molecular Weight: 474.9 g/mol

Description

2-((2-(4-chlorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C19H15ClN6O3S2 and its molecular weight is 474.94. The purity is usually 95%.
BenchChem offers high-quality 2-((2-(4-chlorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-(4-chlorophenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activities

• Anti-Inflammatory and Analgesic Agents : A study described the synthesis of novel heterocyclic compounds, including thiazolopyrimidines, derived from visnaginone and khellinone, showing promising COX-2 inhibitory, analgesic, and anti-inflammatory activities, which suggests a potential pathway for developing new therapeutic agents (Abu‐Hashem et al., 2020).

• CNS Depressant Activity : Research on 2-chloromethyl 3-N-substituted arylthieno pyrimidin-4-ones demonstrated marked sedative actions, highlighting the potential of pyrimidine derivatives in central nervous system applications (Manjunath et al., 1997).

• Antinociceptive and Anti-inflammatory Properties : Another study synthesized thiazolopyrimidine derivatives and evaluated their antinociceptive and anti-inflammatory properties, contributing valuable data for the development of new pain and inflammation management drugs (Selvam et al., 2012).

• Antimicrobial Activities : Synthesis and evaluation of new heterocycles incorporating antipyrine moiety showed antimicrobial activities, suggesting the potential use of pyrimidine derivatives in combating microbial infections (Bondock et al., 2008).

• Antitumor Activities : A study on pyrimido[1,6-a]thieno[2,3-d]pyrimidine derivatives reported a facile synthesis method and their evaluation for antiproliferative activity against certain cancer cell lines, indicating their potential as cancer therapy agents (Atapour-Mashhad et al., 2017).